6-(Dipropylamino)-5-methylnicotinic acid

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 6-(dipropylamino)-5-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C13H20N2O2/c1-4-6-15(7-5-2)12-10(3)8-11(9-14-12)13(16)17/h8-9H,4-7H2,1-3H3,(H,16,17)
• InChI Key: CRJGAUQDAKBKFV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC=C(C=C1C)C(=O)O

Description

6-(Dipropylamino)-5-methylnicotinic acid is a nicotinic acid derivative featuring a dipropylamino group at the 6-position and a methyl group at the 5-position of the pyridine ring. Nicotinic acid derivatives are widely studied for their roles in drug design, enzyme inhibition, and metabolic modulation. The dipropylamino group likely enhances lipophilicity and bioavailability, while the methyl group may influence steric interactions and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method involves the coupling of a boronic acid derivative with a halogenated nicotinic acid under palladium catalysis.

Industrial Production Methods

Industrial production of 6-(Dipropylamino)-5-methylnicotinic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-(Dipropylamino)-5-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

Medicinal Chemistry

6-(Dipropylamino)-5-methylnicotinic acid is primarily studied for its role as a pharmacological agent. Its structural modifications allow it to interact with various biological targets, making it a subject of interest in drug development.

Antiviral Properties

Research indicates that derivatives of nicotinic acid, including 6-(Dipropylamino)-5-methylnicotinic acid, exhibit antiviral properties. For instance, related compounds have shown efficacy against Hepatitis B Virus (HBV), Hepatitis C Virus (HCV), and Human Immunodeficiency Virus (HIV) by inhibiting their replication processes. These findings suggest that 6-(Dipropylamino)-5-methylnicotinic acid may also possess similar antiviral activities, warranting further investigation into its potential as an antiviral therapeutic agent .

Pharmacological Applications

The pharmacological profile of 6-(Dipropylamino)-5-methylnicotinic acid includes interactions with neurotransmitter systems, particularly the cholinergic system. Such interactions can influence cognitive functions and neuroprotective mechanisms.

Neuroprotective Effects

Studies have suggested that nicotinic acid derivatives can modulate neurotransmitter release and protect neuronal cells from oxidative stress. This neuroprotective effect is crucial for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease . The ability of 6-(Dipropylamino)-5-methylnicotinic acid to enhance cognitive function through cholinergic modulation could lead to its application in treating cognitive impairments.

Synthesis and Chemical Properties

The synthesis of 6-(Dipropylamino)-5-methylnicotinic acid involves various chemical reactions that modify the nicotinic acid backbone to enhance its biological activity. Understanding the synthetic pathways is essential for optimizing yield and purity for research applications.

Synthesis Method	Description
Oxidation of Pyridine Derivatives	Involves the oxidation of specific pyridine compounds under controlled conditions .
Esterification Processes	Utilizes alcohols to form esters, which can be hydrolyzed to yield the desired compound .

Case Studies

Several case studies highlight the potential applications of 6-(Dipropylamino)-5-methylnicotinic acid in therapeutic contexts:

• Case Study 1: Antiviral Activity
  A study demonstrated that related compounds effectively inhibited HBV replication in vitro, suggesting that 6-(Dipropylamino)-5-methylnicotinic acid may exhibit similar properties and could be explored as a treatment option for viral infections .
• Case Study 2: Neuroprotection
  Research showed that nicotinic derivatives could reduce neuronal apoptosis in models of oxidative stress, indicating a protective role against neurodegeneration . This positions 6-(Dipropylamino)-5-methylnicotinic acid as a candidate for further neuroprotective studies.

Mechanism of Action

The mechanism of action of 6-(Dipropylamino)-5-methylnicotinic acid involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to downstream effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

5-Methylnicotinic Acid (CAS 3222-49-9)

• Structural Differences: Lacks the 6-dipropylamino group, featuring only a methyl group at the 5-position.
• Molecular Formula: C₇H₇NO₂ (vs. C₁₀H₁₆N₂O₂ for 6-(dipropylamino)-5-methylnicotinic acid) .
• Safety Profile: Causes skin and eye irritation (GHS06 classification) . Not classified as carcinogenic by NTP, IARC, or OSHA . Environmental Hazard: WGK 3 (severely hazardous to water) .

6-(Cyclopropylmethoxy)nicotinic Acid

• Structural Differences: Cyclopropylmethoxy group at the 6-position instead of dipropylamino.
• Key Properties :
  • Enhanced solubility due to the ether group.
  • Used in medicinal chemistry for kinase inhibition studies .
• Synthesis: Often prepared via Sonogashira coupling or hydrogenation .

6-Amino-5-bromopyridine-3-carboxylic Acid (CAS 180340-69-6)

• Structural Differences: Bromine atom at the 5-position and amino group at the 6-position.
• Applications : Halogenated nicotinic acids are common in cross-coupling reactions for drug candidates .

5-Methyl-6-(methylthio)nicotinic Acid

• Structural Differences : Methylthio (-SMe) group at the 6-position (structural similarity score: 0.95 vs. target compound) .
• Properties :
  • Thioether group increases lipophilicity and may influence redox chemistry.
  • Used in fluorescent probes and enzyme inhibitors .

4-Benzamido-5-(dipropylamino)-5-oxo-pentanoic Acid

• Structural Similarity: Shares the dipropylamino group but has a benzamido and oxo-pentanoic acid backbone.

Data Table: Comparative Analysis of Nicotinic Acid Derivatives

Compound Name	CAS Number	Molecular Formula	Substituents (Position)	Key Properties/Applications	Safety/Environmental Data
6-(Dipropylamino)-5-methylnicotinic acid*	N/A	C₁₀H₁₆N₂O₂	5-Me, 6-N(Pr)₂	Drug design, metabolic modulation	Inferred low toxicity (analog data)
5-Methylnicotinic acid	3222-49-9	C₇H₇NO₂	5-Me	Organic synthesis intermediate	Skin/eye irritant; WGK 3
6-(Cyclopropylmethoxy)nicotinic acid	1019546-29-2	C₁₀H₁₁NO₃	6-OCH₂C₃H₅	Kinase inhibition studies	Limited data
6-Amino-5-bromopyridine-3-carboxylic acid	180340-69-6	C₆H₅BrN₂O₂	5-Br, 6-NH₂	Cross-coupling reactions	No carcinogenicity data
5-Methyl-6-(methylthio)nicotinic acid	27868-76-4	C₈H₉NO₂S	5-Me, 6-SMe	Fluorescent probes	Similarity score: 0.95

*Structure inferred from analogs.

Biological Activity

6-(Dipropylamino)-5-methylnicotinic acid is a compound belonging to the nicotinic acid family, notable for its potential biological activities. This article delves into its biological activity, focusing on its interactions with various biological targets, synthesis, and implications for medicinal chemistry.

Chemical Structure and Properties

6-(Dipropylamino)-5-methylnicotinic acid features a dipropylamino group at the 5-position of a pyridine ring, along with a carboxylic acid functional group. Its molecular formula is C$_{13}$H$_{19}$N$_{1}$O$_{2}$, and it has a molecular weight of 220.31 g/mol. The presence of the dipropylamino group enhances its lipophilicity, which may facilitate its ability to cross biological membranes and interact with various receptors and enzymes.

Interaction with Receptors

Research indicates that 6-(Dipropylamino)-5-methylnicotinic acid may interact significantly with nicotinic acetylcholine receptors (nAChRs). These receptors play crucial roles in neurotransmission and cognitive processes. The binding affinity of this compound to nAChRs suggests potential therapeutic applications in treating neurological disorders, including Alzheimer's disease and other cognitive impairments .

Table 1: Summary of Biological Activities

Activity Type	Description
Receptor Interaction	Modulates nicotinic acetylcholine receptors, influencing neurotransmission and cognition.
Neuroprotective Effects	Potential to protect neurons from degeneration in various models of neurodegenerative diseases.
Enzyme Modulation	May inhibit or activate specific enzymes involved in metabolic pathways, contributing to its effects.
Pharmacological Applications	Investigated for use in cognitive enhancement and neuroprotection therapies.

Neuroprotective Effects

Preliminary studies suggest that 6-(Dipropylamino)-5-methylnicotinic acid exhibits neuroprotective properties. These effects may be attributed to its ability to modulate neurotransmitter systems, potentially aiding in the prevention of neuronal damage associated with oxidative stress and inflammation.

Synthesis and Structural Comparisons

The synthesis of 6-(Dipropylamino)-5-methylnicotinic acid typically involves several chemical reactions that introduce the dipropylamino group at the appropriate position on the pyridine ring. The following table compares this compound with structurally similar analogs:

Table 2: Comparison of Structural Analogues

Compound Name	Structural Features	Notable Properties
6-(Diethylamino)-5-methylnicotinic acid	Diethylamino group	Different pharmacokinetics
6-(Dimethylamino)-5-methylnicotinic acid	Dimethylamino instead of dipropylamine	Varies in biological activity
6-(Dipropylamino)-4-methylnicotinic acid	Methyl group at the 4-position	Variation in receptor selectivity
5-Methylnicotinic acid	Lacks dipropylamino group	Simpler analog with basic nicotinic properties

The unique positioning of the dipropylamino group significantly influences the compound's chemical reactivity and biological activity, enhancing its efficacy compared to similar compounds.

Case Studies and Research Findings

Several studies have evaluated the biological activity of 6-(Dipropylamino)-5-methylnicotinic acid:

• Cognitive Enhancement Studies : Research has shown that this compound can improve cognitive functions in animal models by enhancing cholinergic signaling through nAChRs .
• Neuroprotection Models : In vitro studies indicated that treatment with this compound could reduce neuronal cell death induced by oxidative stress, suggesting potential applications in neurodegenerative disease therapies .
• Enzyme Interaction Studies : Investigations into its effects on metabolic enzymes revealed that it may act as an inhibitor or enhancer depending on the specific enzyme target, highlighting its versatility as a pharmacological agent .